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Abstract

LY2794193 is a highly potent and selective agonist for the metabotropic glutamate receptor 3
(mGIu3). This document provides a comprehensive overview of the function, mechanism of
action, and preclinical data associated with LY2794193. It is intended to serve as a technical
resource for professionals in the fields of neuroscience, pharmacology, and drug development.
The information presented herein is compiled from various preclinical studies and offers
insights into the potential therapeutic applications of targeting the mGlu3 receptor.

Introduction

Metabotropic glutamate receptors (mGIuRs) are a class of G protein-coupled receptors that
play a crucial role in modulating synaptic plasticity and neuronal excitability throughout the
central nervous system. The mGIlu3 receptor, in particular, has garnered significant attention as
a potential therapeutic target for a range of neurological and psychiatric disorders. LY2794193
has emerged as a key pharmacological tool for elucidating the physiological roles of the mGlu3
receptor due to its high potency and selectivity.

Core Function and Mechanism of Action

LY2794193 functions as a selective agonist at the mGlu3 receptor. Its primary mechanism of
action involves the activation of this receptor, which is coupled to the Gai/o signaling pathway.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b608717?utm_src=pdf-interest
https://www.benchchem.com/product/b608717?utm_src=pdf-body
https://www.benchchem.com/product/b608717?utm_src=pdf-body
https://www.benchchem.com/product/b608717?utm_src=pdf-body
https://www.benchchem.com/product/b608717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular
cyclic adenosine monophosphate (CAMP) levels. This modulation of the cAMP signaling
cascade underlies the effects of LY2794193 on neuronal function.

Signaling Pathway of LY2794193 at the mGlu3 Receptor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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